Cas no 1212336-60-1 (trans-1-Methyl-4-(methylamino)-3-pyrrolidinol)

• Product Name: trans-1-Methyl-4-(methylamino)-3-pyrrolidinol
• CAS No: 1212336-60-1
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 1087817
• PubChem ID: 118473923
• Update Time: 2025-05-30

trans-1-Methyl-4-(methylamino)-3-pyrrolidinol Chemical and Physical Properties

Names and Identifiers

• trans-1-Methyl-4-(methylamino)pyrrolidin-3-ol
• (3S,4S)-1-methyl-4-(methylamino)pyrrolidin-3-ol
• trans-1-methyl-4-(methylamino)-3-pyrrolidinol(SALTDATA: 2HCl)
• trans-1-methyl-4-(methylamino)-3-pyrrolidinol
• AKOS006345082
• G39494
• rac-(3r,4r)-1-methyl-4-(methylamino)pyrrolidin-3-ol
• SCHEMBL23690734
• 1212336-60-1
• trans-1-Methyl-4-(methylamino)-3-pyrrolidinol

• Inchi： 1S/C6H14N2O/c1-7-5-3-8(2)4-6(5)9/h5-7,9H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： LVTBOQOSSIBUCD-WDSKDSINSA-N
• SMILES： O[C@H]1CN(C)C[C@@H]1NC

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on trans-1-Methyl-4-(methylamino)-3-pyrrolidinol

trans-1-Methyl-4-(methylamino)-3-pyrrolidinol: A Comprehensive Overview

trans-1-Methyl-4-(methylamino)-3-pyrrolidinol is a compound with the CAS number 1212336-60-1, belonging to the class of pyrrolidinol derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of trans-1-Methyl-4-(methylamino)-3-pyrrolidinol consists of a pyrrolidine ring with substituents at positions 1, 4, and 3, making it a valuable molecule for further research and development.

The synthesis of trans-1-Methyl-4-(methylamino)-3-pyrrolidinol involves a series of well-established organic reactions, including alkylation, amidation, and reduction steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing catalytic systems and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

One of the most promising applications of trans-1-Methyl-4-(methylamino)-3-pyrrolidinol lies in its potential as a building block for drug discovery. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent computational studies have highlighted its potential as a lead compound in the development of inhibitors for kinases and other disease-related proteins.

In addition to its role in drug discovery, trans-1-Methyl-4-(methylamino)-3-pyrrolidinol has also been investigated for its properties in agrochemicals. The compound's ability to modulate plant growth and stress responses has been explored in several studies. For example, researchers have reported that this compound can enhance the resistance of crops to abiotic stresses such as drought and salinity. These findings suggest that trans-1-Methyl-4-(methylamino)-3-pyrrolidinol could be developed into a novel agrochemical agent with significant commercial potential.

The pharmacokinetic properties of trans-1-Methyl-4-(methylamino)-3-pyrrolidinol have also been studied extensively. Preclinical studies in animal models have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These studies suggest that trans-1-Methyl-4-(methylamino)-3-pyrrolidinol could be suitable for oral administration, making it a viable candidate for drug development.

Furthermore, recent advancements in analytical techniques have enabled researchers to gain deeper insights into the stereochemistry and conformational flexibility of trans-1-Methyl-4-(methylamino)-3-pyrrolidinol. For example, nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been used to determine the exact spatial arrangement of the substituents on the pyrrolidine ring. These studies have provided valuable information about the compound's stability and reactivity under different conditions.

Another area of active research involving trans-1-Methyl-4-(methylamino)-3-pyrrolidinol is its role in materials science. The compound's ability to form supramolecular assemblies has been explored for applications in nanotechnology and advanced materials. For instance, researchers have reported that this compound can serve as a template for the synthesis of porous materials with tailored properties. These findings open up new possibilities for using trans-1-Methyl-4-(methylamino)-3-pyrrolidinol in the development of functional materials for energy storage and catalysis.

In conclusion, trans-1-Methyl-4-(methylamino)-3-pyrrolidinol (CAS No: 1212336-60